Cas no 2249525-37-7 (1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole
• CAS No: 2249525-37-7
• MF: C₁₂H₁₃BrN₂O₂S
• MW: 329.212820768356
• CID: 5354771
• Update Time: 2025-06-08

1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((5-bromo-2,4-dimethylphenyl)sulfonyl)-3-methyl-1H-pyrazole
• 1-(5-bromo-2,4-dimethylphenyl)sulfonyl-3-methylpyrazole
• Z3243746196
• 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole

• Inchi： 1S/C12H13BrN2O2S/c1-8-6-9(2)12(7-11(8)13)18(16,17)15-5-4-10(3)14-15/h4-7H,1-3H3
• InChI Key： BRZIDDUPAHFSLX-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C)=C(C=1)S(N1C=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 3.3
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole

Introduction to 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole (CAS No. 2249525-37-7)

The compound 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole, identified by the CAS number 2249525-37-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both bromine and methyl substituents on the aromatic ring, coupled with the pyrazole core, contributes to its distinct chemical properties and potential therapeutic applications.

In recent years, sulfonamide-containing compounds have been extensively studied for their role as bioactive molecules. The sulfonamide group (-SO₂NH₂) is a well-established pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole enhances its binding affinity and selectivity, making it a valuable candidate for further investigation.

The pyrazole scaffold is another critical component of this compound, contributing to its versatility in biological interactions. Pyrazoles have been widely explored in medicinal chemistry due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural modifications present in 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole are designed to optimize these interactions, potentially leading to novel therapeutic agents.

Recent research has highlighted the importance of halogenated aromatic compounds in drug development. The bromine atom in 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole serves as a key pharmacophoric element, influencing both the compound's reactivity and its interaction with biological targets. Halogen atoms are known to enhance metabolic stability and binding affinity, making them valuable in the design of small-molecule drugs.

The dimethyl substitution on the aromatic ring further fine-tunes the electronic properties of the molecule, affecting its solubility, lipophilicity, and overall bioavailability. These structural features are crucial for ensuring that the compound can effectively reach its target site within the body and exert its intended biological effect.

In vitro studies have begun to elucidate the potential applications of 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole. Initial experiments suggest that this compound exhibits promising activity against various biological targets, including enzymes involved in inflammation and cancer progression. The sulfonamide moiety appears to be particularly important for these interactions, highlighting the compound's potential as a lead molecule for drug development.

Moreover, the pyrazole core contributes to the compound's ability to modulate signaling pathways associated with disease processes. For instance, pyrazole derivatives have been shown to interfere with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play a significant role in inflammation. By targeting these enzymes, 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole may offer a novel approach to treating inflammatory conditions.

Another area of interest is the compound's potential application in oncology research. Cancer cells often exhibit altered metabolic pathways and signaling networks that can be exploited for therapeutic purposes. The unique structural features of 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole make it a promising candidate for developing new anticancer agents. Preclinical studies are ongoing to evaluate its efficacy against various cancer cell lines and to explore mechanisms of action that could lead to clinical applications.

The synthesis of 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The synthetic route also emphasizes sustainability by minimizing waste and optimizing reaction efficiency.

As research progresses, computational modeling techniques are being increasingly utilized to predict the biological activity of novel compounds like 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole. These tools allow researchers to simulate molecular interactions and identify potential binding sites on biological targets with high accuracy. This approach accelerates the drug discovery process by prioritizing compounds with favorable pharmacokinetic profiles.

The future prospects for 1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole are promising given its unique structural features and potential therapeutic applications. Further research is needed to fully characterize its biological activity and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from laboratory research to clinical development.

In conclusion,1-(5-bromo-2,4-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole (CAS No. 2249525-37-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable candidate for further investigation, paving the way for novel drug discoveries.